8-[(1-carboxyethyl)thio]-1-naphthoic acid

• IUPAC Name: 8-(1-carboxyethylsulfanyl)naphthalene-1-carboxylic acid
• InChI: InChI=1S/C14H12O4S/c1-8(13(15)16)19-11-7-3-5-9-4-2-6-10(12(9)11)14(17)18/h2-8H,1H3,(H,15,16)(H,17,18)
• InChI Key: RFYPCIAIEWNLBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)SC1=CC=CC2=C1C(=CC=C2)C(=O)O
• Molecular Formula: C14H12O4S
• Molecular Weight: 276.31 g/mol

Description

8-[(1-carboxyethyl)thio]-1-naphthoic acid, also known as CENA, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

8-[(1-carboxyethyl)thio]-1-naphthoic acid has been extensively studied for its potential applications in various areas of scientific research. One of the most significant applications is in the field of fluorescence imaging, where 8-[(1-carboxyethyl)thio]-1-naphthoic acid can be used as a fluorescent probe for the detection of various biomolecules and cellular structures. Additionally, 8-[(1-carboxyethyl)thio]-1-naphthoic acid has been shown to have antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases such as Alzheimer's disease. 8-[(1-carboxyethyl)thio]-1-naphthoic acid has also been studied for its potential applications in the field of drug delivery, where it can be used as a carrier molecule for targeted drug delivery.

Mechanism of Action

The mechanism of action of 8-[(1-carboxyethyl)thio]-1-naphthoic acid is not fully understood, but it is believed to involve the interaction of the carboxyl and thiol groups with various biomolecules and cellular structures. The carboxyl group is thought to interact with positively charged amino acid residues on proteins, while the thiol group can interact with metal ions and other thiol-containing molecules.
Biochemical and Physiological Effects:
8-[(1-carboxyethyl)thio]-1-naphthoic acid has been shown to have various biochemical and physiological effects, including antioxidant activity, metal chelation, and the ability to inhibit the activity of various enzymes. Additionally, 8-[(1-carboxyethyl)thio]-1-naphthoic acid has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 8-[(1-carboxyethyl)thio]-1-naphthoic acid in lab experiments is its high solubility in water, which makes it easy to work with. Additionally, 8-[(1-carboxyethyl)thio]-1-naphthoic acid has a high molar extinction coefficient, making it a highly sensitive fluorescent probe. However, one of the limitations of using 8-[(1-carboxyethyl)thio]-1-naphthoic acid is its relatively low quantum yield, which can limit its sensitivity in certain applications.

Future Directions

There are several potential future directions for the study of 8-[(1-carboxyethyl)thio]-1-naphthoic acid. One area of research could focus on the development of more efficient synthesis methods for 8-[(1-carboxyethyl)thio]-1-naphthoic acid, which could improve its availability for research purposes. Additionally, further research could be conducted to better understand the mechanism of action of 8-[(1-carboxyethyl)thio]-1-naphthoic acid and its potential applications in various areas such as drug delivery and disease treatment. Finally, the development of new derivatives of 8-[(1-carboxyethyl)thio]-1-naphthoic acid could lead to the discovery of even more potent and selective fluorescent probes.